Cas no 188424-98-8 (ethyl 2-(4-chloro-2-fluoro-phenyl)acetate)

• Product Name: ethyl 2-(4-chloro-2-fluoro-phenyl)acetate
• CAS No: 188424-98-8
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• MDL: MFCD01570543
• CID: 1108275
• PubChem ID: 4518464
• Update Time: 2025-05-20

ethyl 2-(4-chloro-2-fluoro-phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-fluorophenylacetate
• AC1NCWGL
• KB-77116
• SureCN512637
• (4-Chloro-2-fluorophenyl)acetic acid ethyl ester
• 2-(4-Chloro-2-fluorophenyl)acetic acid ethyl ester
• Ethyl 4-chloro-2-fluorobenzeneacetate
• Ethyl 2-(4-chloro-2-fluorophenyl)acetate
• ethyl 2-(4-chloro-2-fluoro-phenyl)acetate
• A856772
• DB-308016
• SY073827
• MFCD01570543
• CS-0061616
• UNWCPRLQLHLRLY-UHFFFAOYSA-N
• ethyl 4-choro-2-fluorophenylacetate
• ethyl2-(4-chloro-2-fluorophenyl)acetate
• BS-41658
• AKOS015961296
• DTXSID70403862
• SCHEMBL512637
• 188424-98-8
• Benzeneacetic acid, 4-chloro-2-fluoro-, ethyl ester

• MDL： MFCD01570543
• Inchi： 1S/C10H10ClFO2/c1-2-14-10(13)5-7-3-4-8(11)6-9(7)12/h3-4,6H,2,5H2,1H3
• InChI Key： UNWCPRLQLHLRLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC(=O)OCC

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.6±25.0 ºC (760 Torr),
• Flash Point: 96.4±12.3 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on ethyl 2-(4-chloro-2-fluoro-phenyl)acetate

Ethyl 2-(4-Chloro-2-Fluoro-Phenyl)Acetate: A Comprehensive Overview

Ethyl 2-(4-chloro-2-fluoro-phenyl)acetate, with the CAS number 188424-98-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine and fluorine atoms, along with an ethyl acetate group. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various chemical reactions.

The synthesis of ethyl 2-(4-chloro-2-fluoro-phenyl)acetate typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aryl acetate moiety with high precision. These methods not only enhance the yield but also minimize by-products, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of ethyl 2-(4-chloro-2-fluoro-phenyl)acetate is in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been exploited to develop compounds with improved pharmacokinetic profiles. For example, studies have shown that substituting traditional ester groups with this compound can lead to enhanced solubility and bioavailability in certain drug candidates. This has prompted further research into its potential use as a building block for novel therapeutic agents targeting various disease states.

In addition to pharmaceutical applications, ethyl 2-(4-chloro-2-fluoro-phenyl)acetate has found utility in agrochemicals and specialty chemicals. Its role as an intermediate in the synthesis of herbicides and insecticides has been well-documented. Recent studies have highlighted its compatibility with green chemistry principles, particularly in terms of reducing waste and improving energy efficiency during large-scale production. This aligns with global efforts to promote environmentally friendly chemical manufacturing.

The physical properties of ethyl 2-(4-chloro-2-fluoro-phenyl)acetate are also worth noting. It exhibits a melting point of approximately -30°C and a boiling point around 150°C under standard conditions. These properties make it suitable for use in various reaction conditions, including high-throughput screening processes in combinatorial chemistry. Furthermore, its stability under moderate thermal conditions ensures safe handling during storage and transportation.

From a structural perspective, the compound's phenyl ring substitution pattern plays a crucial role in determining its reactivity. The chlorine and fluorine atoms introduce electron-withdrawing effects, which can influence both nucleophilic and electrophilic substitution reactions. Recent computational studies have provided deeper insights into the electronic effects of these substituents, enabling chemists to predict reaction outcomes more accurately. This has facilitated the design of more efficient synthetic pathways tailored to specific applications.

Looking ahead, the demand for ethyl 2-(4-chloro-2-fluoro-phenyl)acetate is expected to grow as industries continue to seek innovative solutions for complex chemical challenges. Its adaptability across multiple sectors underscores its importance as a key intermediate in modern organic chemistry. Ongoing research into its catalytic transformations and biological applications will undoubtedly unlock new opportunities for its utilization in the coming years.